Cas no 110472-09-8 (Benzeneacetonitrile, a-hexyl-3-phenoxy-)

Benzeneacetonitrile, a-hexyl-3-phenoxy- structure
110472-09-8 structure
Product Name:Benzeneacetonitrile, a-hexyl-3-phenoxy-
CAS No:110472-09-8
MF:C20H23NO
MW:293.402725458145
CID:226023
PubChem ID:184216
Update Time:2025-04-19

Benzeneacetonitrile, a-hexyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-hexyl-3-phenoxy-
    • 2-(3-phenoxyphenyl)octanenitrile
    • AC1L4EFW
    • AC1Q4QQZ
    • ACMC-20ctw3
    • AG-K-12031
    • AR-1C7432
    • CTK4A6903
    • DTXSID70911699
    • 110472-09-8
    • Benzeneacetonitrile, alpha-hexyl-3-phenoxy-
    • Inchi: 1S/C20H23NO/c1-2-3-4-6-10-18(16-21)17-11-9-14-20(15-17)22-19-12-7-5-8-13-19/h5,7-9,11-15,18H,2-4,6,10H2,1H3
    • InChI Key: OLIJKQSOVMFBSJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#N)CCCCCC

Computed Properties

  • Exact Mass: 293.17809
  • Monoisotopic Mass: 293.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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